Cas no 2229123-95-7 (2,2-difluoro-2-3-(pentafluoroethyl)phenylethan-1-amine)

• Product Name: 2,2-difluoro-2-3-(pentafluoroethyl)phenylethan-1-amine
• CAS No: 2229123-95-7
• MF: C₁₀H₈F₇N
• MW: 275.166047096252
• CID: 5867559
• PubChem ID: 165884700
• Update Time: 2025-10-18

2,2-difluoro-2-3-(pentafluoroethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-3-(pentafluoroethyl)phenylethan-1-amine
• 2,2-difluoro-2-[3-(pentafluoroethyl)phenyl]ethan-1-amine
• EN300-1972294
• 2229123-95-7

• Inchi： 1S/C10H8F7N/c11-8(12,5-18)6-2-1-3-7(4-6)9(13,14)10(15,16)17/h1-4H,5,18H2
• InChI Key： HKLSRXQGEPSWGC-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(C(C(F)(F)F)(F)F)C=1)F

Computed Properties

• Exact Mass: 275.05449639g/mol
• Monoisotopic Mass: 275.05449639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-2-3-(pentafluoroethyl)phenylethan-1-amine

Introduction to 2,2-Difluoro-2-(3-(Pentafluoroethyl)phenyl)ethan-1-amine (CAS No. 2229123-95-7)

2,2-Difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine (CAS No. 2229123-95-7) is a novel fluorinated compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a pentafluoroethyl-substituted phenyl ring. These structural elements contribute to its distinctive physicochemical properties and potential biological activities.

The synthesis of 2,2-difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine involves a series of well-defined chemical reactions, including the introduction of fluorine atoms and the formation of the pentafluoroethyl-substituted phenyl ring. Recent advancements in fluorination techniques have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its physicochemical properties, 2,2-difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine exhibits high lipophilicity and stability, which are crucial for its potential applications in drug discovery. The presence of multiple fluorine atoms significantly enhances its metabolic stability and reduces the likelihood of rapid degradation in biological systems. These properties make it an attractive candidate for the development of new therapeutic agents.

Recent studies have explored the biological activities of 2,2-difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Preliminary data suggest that 2,2-difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine may exhibit selective binding to specific GPCRs, which could have implications for the treatment of neurological disorders and other diseases.

Another area of interest is the compound's potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that 2,2-difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine can inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. This inhibition could be leveraged to develop new therapies for cancer and other diseases characterized by aberrant kinase activity.

The safety profile of 2,2-difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine is also an important consideration for its potential use in pharmaceutical applications. Preclinical studies have demonstrated that this compound exhibits low toxicity and good tolerability in animal models. However, further research is needed to fully evaluate its safety in humans.

In conclusion, 2,2-difluoro-2-(3-(pentafluoroethyl)phenyl)ethan-1-amine (CAS No. 2229123-95-7) represents a promising compound with a unique combination of structural features and biological activities. Its potential applications in drug discovery and development are wide-ranging, from modulating GPCRs to inhibiting key enzymes involved in disease pathways. Ongoing research will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.